Cas no 954373-94-5 (4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one)

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one structure

954373-94-5 structure

Product Name:4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one

CAS No:954373-94-5

Molecular Formula:C₇HF₄IO₃

Molecular Weight:335.979128599167

MDL:MFCD09878829

CID:1986231

PubChem ID:23630528

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one Properties

Names and Identifiers

- 1-HYDROXY-4,5,6,7-TETRAFLUORO-1H-1LAMBDA3-BENZO[D][1,2]IODOXOL-3-ONE
- 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one
- FIBA Tetrafluoro-IBA
- 2-Iodoso-3,4,5,6-tetrafluorobenzoic acid
- 1-Hydroxy-4,5,6,7-tetrafluoro-1-ioda(III)isobenzofuran-3(1H)-one
- 1-Hydroxy-4,5,6,7-Tetrafluoro-1-oxo-1H-1l5-benzo[d][1,2]iodoxol-3-one
- 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one (ACI)
- CS-B1695
- CS-15310
- 4,5,6,7-tetrafluoro-1-hydroxy-1lambda3,2-benziodoxol-3-one
- AKOS030627501
- 954373-94-5
- MFCD09878829
- +Expand
- MDL： MFCD09878829
- InChIKey： ZJHDTMPJHPTADJ-UHFFFAOYSA-N
- Inchi： 1S/C7HF4IO3/c8-2-1-6(12(14)15-7(1)13)5(11)4(10)3(2)9/h14H
- SMILES： O=C1C2C(=C(C(=C(C=2F)F)F)F)I(O)O1

Computed Properties

Exact Mass: 335.891
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 0
Monoisotopic Mass: 335.891
Heavy Atom Count: 15
Complexity: 291
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 46.5

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IMDD-100mg	4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one	954373-94-5	97%	100mg	$102.00	2024-04-19
A2B Chem LLC	AI68001-100mg	4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one	954373-94-5	97%	100mg	$106.00	2024-07-18
Aaron	AR00IMLP-100mg	4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one	954373-94-5	97%	100mg	$78.00	2024-07-18
ChemScence	CS-B1695-25mg	4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one	954373-94-5	97.32%	25mg	$99.0	2022-04-26
eNovation Chemicals LLC	D772663-250mg	4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one	954373-94-5	97%	250mg	$220	2022-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1067241-100mg	4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one	954373-94-5	97%	100mg	￥803.00

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one Synthesis

Synthetic Circuit 1

110625-15-5

954373-94-5

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Trifluoroacetic acid , Water ; 3 h, reflux; reflux → rt

Reference

: Tetrafluoro-IBA and-IBX: hypervalent iodine reagents

Richardson, Robert D.; Zayed, Jameel M.; Altermann, Sabine; Smith, Daniel; Wirth, Thomas, Angewandte Chemie, 2007, 46(34), 6529-6532

Synthetic Circuit 2

1201-31-6

954373-94-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 3 h, -78 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; -78 °C → rt
1.3 Reagents: Sodium bisulfite Solvents: Water ; rt
1.4 Reagents: Sulfuric acid Solvents: Ethyl acetate , Water ; pH 1 - 2, 0 °C
1.5 Reagents: Trifluoroacetic acid , Sodium periodate Solvents: Water ; 3 h, reflux; reflux → 35 °C

Reference

: A unified photoredox-catalysis strategy for C(sp3)-H hydroxylation and amidation using hypervalent iodine

Li, Guo-Xing; Morales-Rivera, Cristian A.; Gao, Fang; Wang, Yaxin; He, Gang; et al, Chemical Science, 2017, 8(10), 7180-7185